molecular formula C12H6ClFN2 B8390427 3-Chloro-6-(3-fluoro-phenylethynyl)-pyridazine

3-Chloro-6-(3-fluoro-phenylethynyl)-pyridazine

Cat. No.: B8390427
M. Wt: 232.64 g/mol
InChI Key: VKMIKRYRWGVUDC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Chloro-6-(3-fluoro-phenylethynyl)-pyridazine is a useful research compound. Its molecular formula is C12H6ClFN2 and its molecular weight is 232.64 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H6ClFN2

Molecular Weight

232.64 g/mol

IUPAC Name

3-chloro-6-[2-(3-fluorophenyl)ethynyl]pyridazine

InChI

InChI=1S/C12H6ClFN2/c13-12-7-6-11(15-16-12)5-4-9-2-1-3-10(14)8-9/h1-3,6-8H

InChI Key

VKMIKRYRWGVUDC-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC(=C1)F)C#CC2=NN=C(C=C2)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a well stirred solution of 2-chloro-5-iodopyrazine (600 mg, 2.5 mmol), 3-fluorophenyl-acetylene (315 mg, 303 μl, 2.62 mmol, 1.05 equiv.) in 7 ml of THF were added under argon atmosphere bis(triphenylphosphine)-palladium(II)dichloride (175 mg, 0.250 mmol, 0.02 equiv.), copper(I) iodide (23.8 mg, 0.125 mmol, 0.01 equiv.) and triethylamine (556 mg, 761 ul, 5.49 mmol, 2.2 equiv.). The mixture was stirred for 2 hours at room temperature. The crude mixture was filtered, adsorbed on silicagel and purified by flash chromatography over a 50 g silicagel column using a heptane to 25% ethyl acetate in heptane gradient. The title compound (450 mg, 78% yield) was obtained as a crystalline light-yellow solid, MS: m/e=233.1, 235.0 (M+H+).
Quantity
600 mg
Type
reactant
Reaction Step One
Quantity
303 μL
Type
reactant
Reaction Step One
Quantity
761 μL
Type
reactant
Reaction Step One
Name
Quantity
7 mL
Type
solvent
Reaction Step One
Name
bis(triphenylphosphine)-palladium(II)dichloride
Quantity
175 mg
Type
catalyst
Reaction Step One
Name
copper(I) iodide
Quantity
23.8 mg
Type
catalyst
Reaction Step One
Yield
78%

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